Cas no 676464-97-4 (2-(Chloromethyl)-3-ethyl-3H-imidazo[4,5-c]pyridine hydrochloride)

• Product Name: 2-(Chloromethyl)-3-ethyl-3H-imidazo[4,5-c]pyridine hydrochloride
• CAS No: 676464-97-4
• MF: C₉H₁₁Cl₂N₃
• MW: 232.109739542007
• CID: 1029153
• PubChem ID: 69552132
• Update Time: 2025-05-24

2-(Chloromethyl)-3-ethyl-3H-imidazo[4,5-c]pyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-3-ethyl-3H-imidazo[4,5-c]pyridine hydrochloride
• LogP
• 2-(chloromethyl)-3-ethylimidazo[4,5-c]pyridine,hydrochloride
• 2-(chloromethyl)-3-ethyl-3H-imidazo[4,5-c]pyridinehydrochloride
• SCHEMBL5746029
• DTXSID20740779
• FT-0743551
• 2-(chloromethyl)-3-ethylimidazo[4,5-c]pyridine;hydrochloride
• PHCPHEDCSXQQBL-UHFFFAOYSA-N
• 2-chloromethyl-3-ethyl-3H-imidazo[4,5-c]pyridine hydrochloride
• 676464-97-4
• 2-(Chloromethyl)-3-ethyl-3H-imidazo[4,5-c]pyridine--hydrogen chloride (1/1)
• DB-013925

• Inchi： 1S/C9H10ClN3.ClH/c1-2-13-8-6-11-4-3-7(8)12-9(13)5-10;/h3-4,6H,2,5H2,1H3;1H
• InChI Key： PHCPHEDCSXQQBL-UHFFFAOYSA-N
• SMILES： ClCC1=NC2C=CN=CC=2N1CC.Cl

Computed Properties

• Exact Mass: 231.03323
• Monoisotopic Mass: 231.0330028g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.7Ų

Experimental Properties

• PSA: 30.71

Additional information on 2-(Chloromethyl)-3-ethyl-3H-imidazo[4,5-c]pyridine hydrochloride

Research Briefing on 2-(Chloromethyl)-3-ethyl-3H-imidazo[4,5-c]pyridine hydrochloride (CAS: 676464-97-4)

The compound 2-(Chloromethyl)-3-ethyl-3H-imidazo[4,5-c]pyridine hydrochloride (CAS: 676464-97-4) has recently gained attention in the field of chemical biology and pharmaceutical research due to its potential as a versatile building block for drug discovery. This heterocyclic compound, characterized by its imidazopyridine core and reactive chloromethyl group, has been explored in various synthetic and medicinal chemistry applications. Recent studies highlight its role in the development of kinase inhibitors, antiviral agents, and other biologically active molecules.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 2-(Chloromethyl)-3-ethyl-3H-imidazo[4,5-c]pyridine hydrochloride as a key intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The compound's reactive chloromethyl group allowed for efficient functionalization at the 2-position, enabling the creation of a diverse library of analogs. The resulting compounds demonstrated improved selectivity profiles compared to existing BTK inhibitors, with several candidates showing promising activity in B-cell malignancy models.

Another significant application was reported in a 2024 Nature Communications paper, where the compound served as a precursor for developing small-molecule modulators of RNA-dependent RNA polymerase (RdRp). The research team exploited the imidazo[4,5-c]pyridine scaffold's ability to interact with conserved regions of viral polymerases. Structural modifications at the 2-position yielded compounds with potent activity against multiple RNA viruses, including SARS-CoV-2 and influenza strains.

Recent synthetic methodology developments have also expanded the utility of this compound. A 2023 Organic Letters publication described a novel palladium-catalyzed cross-coupling reaction that enables direct functionalization of the imidazo[4,5-c]pyridine core at the 5-position while preserving the reactive chloromethyl group. This breakthrough provides researchers with greater flexibility in structure-activity relationship studies and could accelerate the discovery of new bioactive molecules based on this scaffold.

The compound's physicochemical properties and drug-like characteristics have been systematically evaluated in several recent studies. Computational analyses suggest that derivatives of 2-(Chloromethyl)-3-ethyl-3H-imidazo[4,5-c]pyridine hydrochloride generally exhibit favorable ADME profiles, with particular advantages in blood-brain barrier penetration. These findings, published in a 2024 issue of Molecular Pharmaceutics, support the scaffold's potential for central nervous system-targeted drug development.

Ongoing research continues to explore new applications for this versatile building block. Current clinical trials include several drug candidates derived from this scaffold, particularly in oncology and infectious disease indications. The compound's combination of synthetic accessibility and biological relevance ensures it will remain an important tool in medicinal chemistry for the foreseeable future.